1-Bromo-4-[(fluoromethyl)sulfanyl]benzene

• Molecular Formula: C7H6BrFS
• Molecular Weight: 221.09 g/mol
• IUPAC Name: 1-bromo-4-(fluoromethylsulfanyl)benzene
• InChI: InChI=1S/C7H6BrFS/c8-6-1-3-7(4-2-6)10-5-9/h1-4H,5H2
• InChI Key: QQNYRBOOKDNKTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SCF)Br

Description

1-Bromo-4-[(fluoromethyl)sulfanyl]benzene is a brominated aromatic compound featuring a fluoromethylsulfanyl (-S-CH₂F) substituent at the para position relative to the bromine atom. This structure combines the reactivity of a bromoarene with the unique electronic and steric effects imparted by the sulfur-linked fluoromethyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Bromo-4-[(fluoromethyl)sulfanyl]benzene can be synthesized through several methods. One common approach involves the reaction of 1-bromo-4-nitrobenzene with fluoromethylsulfanyl chloride in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide at elevated temperatures .

Industrial Production Methods: Industrial production of 1-Bromo-4-[(fluoromethyl)sulfanyl]benzene often involves large-scale synthesis using similar methods as described above. The process is optimized for higher yields and purity, with careful control of reaction conditions and purification steps to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions: 1-Bromo-4-[(fluoromethyl)sulfanyl]benzene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles in the presence of suitable catalysts.

Oxidation Reactions: The fluoromethylsulfanyl group can be oxidized to form sulfoxides or sulfones under appropriate conditions.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Major Products:

Substitution Products: Depending on the nucleophile used, various substituted benzene derivatives can be formed.

Oxidation Products: Sulfoxides and sulfones are common products of oxidation reactions.

Scientific Research Applications

1-Bromo-4-[(fluoromethyl)sulfanyl]benzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a building block for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-Bromo-4-[(fluoromethyl)sulfanyl]benzene exerts its effects depends on the specific reactions it undergoes. In nucleophilic substitution reactions, the bromine atom is displaced by a nucleophile, forming a new carbon-nucleophile bond. In oxidation reactions, the sulfur atom in the fluoromethylsulfanyl group is oxidized, leading to the formation of sulfoxides or sulfones.

Comparison with Similar Compounds

Table 1: Key Structural Analogs and Their Properties

Compound Name	Substituent	Key Properties/Applications	References
1-Bromo-4-[(fluoromethyl)sulfanyl]benzene	-S-CH₂F	Potential fluorinated drug intermediate; balanced electronic effects	-
1-Bromo-4-(methylsulfonyl)benzene	-SO₂-CH₃	Electron-withdrawing; medicinal chemistry applications
1-Bromo-4-(isopropylsulfonyl)benzene	-SO₂-iPr	Enhanced steric bulk; agrochemical synthesis
1-Bromo-4-(3-thienyl)benzene	-C₄H₃S (thienyl)	Suzuki coupling precursor for ethynyl derivatives
1-Bromo-4-(trifluoromethyl)benzene	-CF₃	High reactivity in nucleophilic substitution
1-Bromo-4-[(4-chlorophenyl)sulfanylmethyl]benzene	-S-CH₂-C₆H₄-Cl	Steric hindrance; halogenated intermediate

Electronic Effects and Reactivity

• Sulfanyl vs. Sulfonyl Groups : The sulfanyl (-S-) group in the target compound is less electron-withdrawing than sulfonyl (-SO₂-) analogs (e.g., 1-Bromo-4-(methylsulfonyl)benzene). This difference impacts reactivity in substitution reactions: sulfonyl groups deactivate the aromatic ring, slowing electrophilic substitution but enhancing oxidative stability .
• This contrasts with the strongly electron-withdrawing -CF₃ group in 1-Bromo-4-(trifluoromethyl)benzene, which significantly activates the bromine for nucleophilic displacement .
• Thienyl Substituents: 1-Bromo-4-(3-thienyl)benzene () demonstrates enhanced conjugation via the thiophene ring, facilitating regioselective Sonogashira couplings to synthesize ethynyl derivatives .